3-(3-Hydroxyphenyl)-2-methoxybenzoic acid, 95%
Overview
Description
3-(3-Hydroxyphenyl)-2-methoxybenzoic acid, 95% (3-HPMA) is a synthetic benzoic acid derivative with a variety of applications in the scientific research field. It is an important intermediate in the synthesis of various compounds and has been used in the development of novel therapeutic agents. 3-HPMA has been found to have a wide range of biochemical and physiological effects, which makes it a valuable tool for scientific research.
Scientific Research Applications
3-(3-Hydroxyphenyl)-2-methoxybenzoic acid, 95% has been used in a variety of scientific research applications, including the synthesis of novel therapeutic agents, the study of protein-protein interactions, and the study of enzyme kinetics. It has also been used in the development of novel drug delivery systems and in the study of drug metabolism. Additionally, 3-(3-Hydroxyphenyl)-2-methoxybenzoic acid, 95% has been used in the study of cell signaling pathways and in the study of gene expression.
Mechanism of Action
The mechanism of action of 3-(3-Hydroxyphenyl)-2-methoxybenzoic acid, 95% is not fully understood. It is believed that 3-(3-Hydroxyphenyl)-2-methoxybenzoic acid, 95% binds to certain proteins and enzymes, which in turn activates or inhibits their activity. This binding can lead to changes in the expression of certain genes, as well as changes in the activity of certain signaling pathways.
Biochemical and Physiological Effects
3-(3-Hydroxyphenyl)-2-methoxybenzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as acetylcholinesterase and cyclooxygenase. It has also been found to inhibit the expression of certain genes, such as those involved in the production of pro-inflammatory cytokines. Additionally, 3-(3-Hydroxyphenyl)-2-methoxybenzoic acid, 95% has been found to have anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(3-Hydroxyphenyl)-2-methoxybenzoic acid, 95% in lab experiments is that it is a relatively inexpensive and easy to obtain compound. Additionally, it has a wide range of biochemical and physiological effects, making it a valuable tool for scientific research. The main limitation of using 3-(3-Hydroxyphenyl)-2-methoxybenzoic acid, 95% in lab experiments is that the mechanism of action is not fully understood, making it difficult to predict the effects of the compound in certain situations.
Future Directions
There are a variety of possible future directions for the use of 3-(3-Hydroxyphenyl)-2-methoxybenzoic acid, 95% in scientific research. One possible direction is the development of new therapeutic agents based on 3-(3-Hydroxyphenyl)-2-methoxybenzoic acid, 95%. Additionally, 3-(3-Hydroxyphenyl)-2-methoxybenzoic acid, 95% could be used to study the effects of drugs on gene expression and protein-protein interactions. Finally, 3-(3-Hydroxyphenyl)-2-methoxybenzoic acid, 95% could be used to study the effects of drugs on cell signaling pathways and enzyme kinetics.
Synthesis Methods
3-(3-Hydroxyphenyl)-2-methoxybenzoic acid, 95% can be synthesized through a variety of methods, including the reaction of 3-hydroxybenzoic acid and 2-methoxyphenol in the presence of a base catalyst, such as sodium hydroxide. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, and at temperatures of up to 140°C. The reaction is typically complete in 2-3 hours and yields a 95% pure product.
properties
IUPAC Name |
3-(3-hydroxyphenyl)-2-methoxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O4/c1-18-13-11(6-3-7-12(13)14(16)17)9-4-2-5-10(15)8-9/h2-8,15H,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OAHWEOXWGOKQNW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC=C1C(=O)O)C2=CC(=CC=C2)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60688702 |
Source
|
| Record name | 3'-Hydroxy-2-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60688702 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261960-86-4 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carboxylic acid, 3′-hydroxy-2-methoxy- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261960-86-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3'-Hydroxy-2-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60688702 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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